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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tween 65, also known by its chemical name polyoxyethylene (20) sorbitan tristearate, is a

nonionic surfactant and emulsifier widely utilized across the pharmaceutical, cosmetic, and

food industries.[1][2][3] Its versatile properties make it a crucial excipient in a variety of

formulations, from oral and topical medications to complex drug delivery systems.[1][3][4] This

guide provides a comprehensive overview of the core properties of Tween 65, its chemical

structure, and the experimental protocols for its characterization, tailored for a scientific

audience.

Chemical Structure and Synthesis
Tween 65 is a synthetic polymer produced by the ethoxylation of sorbitan tristearate.[1][5] The

synthesis process involves the esterification of sorbitol with stearic acid, followed by the

addition of approximately 20 ethylene oxide units per molecule of sorbitol.[6] The resulting

structure consists of a central sorbitan ring, three lipophilic stearic acid chains, and multiple

hydrophilic polyoxyethylene chains.[1] This amphipathic nature is the basis for its surface-

active properties.

Below is a schematic representation of the general chemical structure of Tween 65.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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